molecular formula C₃H₇Na₂O₆P xH ₂O B1156000 Mixture of 1,2,3-Propanetriol 2-(Dihydrogen phosphate) Sodium Salt Hydrate and 1,2,3-Propanetriol 1-

Mixture of 1,2,3-Propanetriol 2-(Dihydrogen phosphate) Sodium Salt Hydrate and 1,2,3-Propanetriol 1-

Cat. No. B1156000
M. Wt: 216.04
InChI Key:
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Description

Mixture of 1,2,3-Propanetriol 2-(Dihydrogen phosphate) Sodium Salt Hydrate and 1,2,3-Propanetriol 1-, also known as Mixture of 1,2,3-Propanetriol 2-(Dihydrogen phosphate) Sodium Salt Hydrate and 1,2,3-Propanetriol 1-, is a useful research compound. Its molecular formula is C₃H₇Na₂O₆P xH ₂O and its molecular weight is 216.04. The purity is usually 95%.
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properties

Product Name

Mixture of 1,2,3-Propanetriol 2-(Dihydrogen phosphate) Sodium Salt Hydrate and 1,2,3-Propanetriol 1-

Molecular Formula

C₃H₇Na₂O₆P xH ₂O

Molecular Weight

216.04

synonyms

Mixture of β-Glycerophosphate disodium Salt Hydrate and α-Glycerophosphate disodium Salt Hydrate;  Disodium 2-glycerophosphate Hydrate and Disodium 1-glycerophosphate Hydrate_x000B_

Origin of Product

United States

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